7-phenyl-2-(((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one

• IUPAC Name: 7-phenyl-2-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methylsulfanyl]-3,5-dihydropyrrolo[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C19H13N5O2S2/c25-18-16-15(12(9-20-16)11-5-2-1-3-6-11)22-19(23-18)28-10-14-21-17(24-26-14)13-7-4-8-27-13/h1-9,20H,10H2,(H,22,23,25)
• InChI Key: BJVRBLCTAPDRLM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CNC3=C2N=C(NC3=O)SCC4=NC(=NO4)C5=CC=CS5
• Molecular Formula: C19H13N5O2S2
• Molecular Weight: 407.5 g/mol

Description

7-phenyl-2-(((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C19H13N5O2S2 and its molecular weight is 407.47. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Research has demonstrated the antimicrobial potential of derivatives structurally similar to the mentioned compound. For instance, pyrazolo[3,4-d]pyrimidine derivatives, which share a core structural motif, have been synthesized and evaluated for their antimicrobial activities. These compounds exhibited moderate to outstanding activity against a range of Gram-positive and Gram-negative bacteria as well as fungi. The compound "5-{[(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino]methyl}-1,3,4-oxadiazole-2-thiol" notably showed superior activity compared to standard antibiotics, suggesting its potential as a lead for further investigation (El-sayed et al., 2017).

Antioxidant Activity

Derivatives of the compound have also been synthesized and evaluated for their antioxidant activity. Specifically, N-substituted phenyl-5-methyl-6-(5-(4-substituted phenyl)-1,3,4-oxadiazol-2-yl)thieno[2,3-d]pyrimidin-4-amine derivatives were screened for in vitro antioxidant activity, showing significant radical scavenging abilities. This activity is attributed to electron-donating substituents enhancing the antioxidant effect, while electron-withdrawing groups like nitro decrease the activity (Kotaiah et al., 2012).

Antibacterial and Antifungal Investigations

Another study on substituted 7-hydroxy-5H-1,3,4-oxadiazolo[3,2-a]pyrimidin-5-ones, a class of bicyclic compounds with unexplored pharmacotoxicological properties, described their synthesis and in vitro antibacterial and antifungal activities. This research highlights the potential of these compounds in developing new antimicrobial agents (Soliman et al., 1982).

Novel Fused Derivatives Synthesis

Research into novel fused derivatives like [1,2,4]triazolo[3,4-b][1,3,4]thiadiazol derivatives has been conducted, showcasing a range of synthesized compounds with potential biological activities. These compounds were derived from multi-step reactions starting with specific precursors, demonstrating the versatility and chemical reactivity of such compounds for further pharmacological studies (Nagaraju et al., 2013).